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Compound of Interest

Compound Name: Biotin-PEG6-alcohol

Cat. No.: B606147 Get Quote

An In-Depth Technical Guide to Biotin-PEG6-alcohol: Chemical Properties and Solubility

Introduction
Biotin-PEG6-alcohol is a heterobifunctional molecule incorporating a biotin moiety, a

hydrophilic hexaethylene glycol (PEG6) spacer, and a terminal primary hydroxyl group.[1][2][3]

This structure provides a versatile tool for researchers in bioconjugation, drug delivery, and

diagnostics. The biotin group allows for high-affinity binding to avidin and streptavidin, while the

PEG spacer enhances water solubility, reduces steric hindrance, and improves the

pharmacokinetic properties of conjugated molecules.[4] The terminal alcohol (-OH) group

serves as a reactive handle for further chemical modifications.[4] This guide provides a detailed

overview of the chemical properties and solubility of Biotin-PEG6-alcohol for professionals in

research and drug development.

Chemical Properties
The fundamental chemical and physical properties of Biotin-PEG6-alcohol are summarized

below. These data are essential for accurate experimental design, including reaction

stoichiometry and solution preparation.
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Property Value Reference(s)

CAS Number 906099-89-6

Molecular Formula C₂₂H₄₁N₃O₈S

Molecular Weight 507.64 g/mol

Exact Mass 507.2614

Appearance
White to off-white solid; may

be a waxy solid

Purity Typically ≥98%

Elemental Analysis
C: 52.05%, H: 8.14%, N:

8.28%, O: 25.21%, S: 6.32%

Solubility
The solubility of a compound is a critical parameter for its application in biological and chemical

systems. The PEG6 chain in Biotin-PEG6-alcohol significantly enhances its aqueous

solubility. Detailed solubility information is provided in the table below.
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Solvent Solubility Reference(s)

DMSO (Dimethyl Sulfoxide)

Soluble; up to 100 mg/mL

(196.99 mM). Ultrasonic

treatment may be required.

Use freshly opened DMSO as

it is hygroscopic.

Water Soluble

DMF (Dimethylformamide) Soluble

DCM (Dichloromethane) Soluble

Aqueous Formulation 1

≥ 2.5 mg/mL in a solution of

10% DMSO, 40% PEG300,

5% Tween-80, and 45%

Saline.

Aqueous Formulation 2

≥ 2.5 mg/mL in a solution of

10% DMSO and 90% (20%

SBE-β-CD in Saline).

Oil-based Formulation
≥ 2.5 mg/mL in a solution of

10% DMSO and 90% Corn Oil.

Experimental Protocols
Protocol 1: Determination of Thermodynamic Solubility
(Shake-Flask Method)
The shake-flask method is a widely recognized and reliable technique for determining the

thermodynamic solubility of a compound.

Objective: To determine the saturation concentration of Biotin-PEG6-alcohol in a specific

solvent.

Materials:

Biotin-PEG6-alcohol
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Solvent of interest (e.g., Water, PBS)

Scintillation vials or sealed flasks

Orbital shaker with temperature control

Analytical balance

Centrifuge

HPLC or other suitable analytical instrument for quantification

Methodology:

Add an excess amount of Biotin-PEG6-alcohol to a vial containing a known volume of the

solvent. The excess solid should be clearly visible.

Seal the vials tightly to prevent solvent evaporation.

Place the vials on an orbital shaker in a temperature-controlled environment (e.g., 25°C).

Shake the mixture for a sufficient time (typically 24-48 hours) to ensure equilibrium is

reached.

After equilibration, stop the shaker and allow the vials to stand undisturbed for at least 1 hour

to let the undissolved solid settle.

Carefully remove an aliquot of the supernatant. To ensure no solid particles are transferred,

centrifugation of the sample is recommended.

Dilute the supernatant with a suitable solvent to a concentration within the quantifiable range

of the analytical method.

Determine the concentration of Biotin-PEG6-alcohol in the diluted sample using a

calibrated analytical method like HPLC.

Calculate the original concentration in the saturated solution, which represents the

thermodynamic solubility.
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Protocol 2: Preparation of a Stock Solution in DMSO
This protocol details the preparation of a high-concentration stock solution, which is a common

starting point for creating working solutions for various assays.

Objective: To prepare a 100 mg/mL stock solution of Biotin-PEG6-alcohol in DMSO.

Materials:

Biotin-PEG6-alcohol

Anhydrous, newly opened DMSO

Vortex mixer

Ultrasonic bath

Sterile microcentrifuge tubes or vials

Methodology:

Weigh the desired amount of Biotin-PEG6-alcohol (e.g., 10 mg) into a sterile vial.

Add the calculated volume of fresh DMSO to achieve the target concentration. For 10 mg to

make a 100 mg/mL solution, add 100 µL of DMSO.

Vortex the mixture thoroughly.

If the compound does not fully dissolve, place the vial in an ultrasonic bath and sonicate until

the solution is clear. Gentle warming can also be applied if necessary.

Once dissolved, the stock solution can be used immediately or aliquoted into smaller

volumes for storage.

For long-term storage (months), store aliquots at -20°C or -80°C. For short-term storage

(days to weeks), 4°C is acceptable. Avoid repeated freeze-thaw cycles.

Visualizations
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Experimental Workflow
The following diagram illustrates the key steps in determining the thermodynamic solubility of

Biotin-PEG6-alcohol using the shake-flask method.
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(e.g., 24-48h at 25°C)

Separate solid and liquid phases
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Caption: Workflow for solubility determination via the shake-flask method.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b606147?utm_src=pdf-body
https://www.benchchem.com/product/b606147?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606147?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Logical Pathway in PROTAC Development
Biotin-PEG6-alcohol is frequently used as a PEG-based linker in the synthesis of Proteolysis-

Targeting Chimeras (PROTACs). A PROTAC is a heterobifunctional molecule that recruits an

E3 ubiquitin ligase to a target protein, leading to the target's ubiquitination and subsequent

degradation by the proteasome. The diagram below illustrates this logical relationship.
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Caption: Logical pathway of Biotin-PEG6-alcohol as a linker in PROTAC action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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